Cas no 1248916-41-7 (1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene)

• Product Name: 1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene
• CAS No: 1248916-41-7
• MF: C₁₂H₁₇O₃Br
• MW: 289.166
• MDL: MFCD14686981
• CID: 4481024
• PubChem ID: 54594822
• Update Time: 2025-10-31

1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene

• MDL： MFCD14686981

Additional information on 1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene

Introduction to 1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene (CAS No. 1248916-41-7)

1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene, identified by its CAS number 1248916-41-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural features and potential applications. This compound belongs to the class of brominated aromatic ethers, characterized by a bromine substituent and multiple ethoxy side chains, which contribute to its distinct chemical properties and reactivity.

The molecular structure of 1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene consists of a benzene ring substituted with a bromine atom at the 1-position and two ethoxy groups at the 4-position, where one of the ethoxy groups is further modified with an ethylene oxide chain. This complex arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of fine chemicals and pharmaceuticals.

In recent years, there has been growing interest in aromatic brominated compounds due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of multiple ethoxy side chains enhances the solubility and lipophilicity of the compound, making it suitable for various biological applications. For instance, such derivatives have been explored as modulators of enzyme activity and as precursors for more complex molecules with therapeutic potential.

One of the most compelling aspects of 1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The bromine atom at the 1-position facilitates palladium-catalyzed coupling reactions, allowing for the introduction of diverse functional groups at other positions on the benzene ring. This property has been leveraged in the synthesis of biaryl compounds, which are prevalent in many drugs and natural products.

Recent studies have highlighted the compound's potential in medicinal chemistry. Researchers have demonstrated its use as a building block for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ethoxy side chains not only improve solubility but also provide handles for further functionalization, enabling the design of molecules with tailored biological activities. For example, modifications at the 4-position have been shown to influence binding affinity to target proteins, underscoring the importance of structural optimization.

The synthesis of 1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene typically involves multi-step reactions starting from commercially available aromatic precursors. Key steps include bromination followed by selective etherification using ethylene oxide or ethylene glycol derivatives. The use of controlled reaction conditions ensures high yield and purity, which are essential for pharmaceutical applications. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally friendly.

From a material science perspective, this compound has shown promise as a precursor for advanced polymers and coatings. The brominated aromatic core can enhance thermal stability and flame retardancy, while the flexible ether side chains contribute to mechanical flexibility. Such properties make it attractive for applications in high-performance materials used in electronics, aerospace, and automotive industries.

The growing demand for specialized intermediates like 1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene has spurred innovation in synthetic methodologies. Continuous flow chemistry, for instance, has been adapted to facilitate large-scale production under milder conditions with reduced waste generation. These green chemistry approaches align with global efforts to minimize environmental impact while maintaining high standards of product quality.

In conclusion,1-bromo-4-2-(2-ethoxyethoxy)ethoxybenzene (CAS No. 1248916-41-7) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structure enables diverse applications ranging from drug development to advanced materials engineering. As research continues to uncover new synthetic routes and functionalizations,this compound is poised to remain a valuable asset in both academic and industrial settings.